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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol

CAS No.: 2348281-06-9

Cat. No.: B6236624

Get Quote

Stereoselective Synthesis, Physicochemical Profiling, and Pharmaceutical Utility

Executive Summary
(2S)-2-methoxypropane-1-thiol is a chiral organosulfur compound belonging to the class of

-functionalized alkanethiols. Distinguished by its specific stereochemistry at the C2 position,
this molecule serves as a critical high-value intermediate in the synthesis of peptidomimetics,
chiral ligands for asymmetric catalysis, and surface-modifying agents for biosensors.

Unlike its achiral counterparts, the (2S)-enantiomer offers distinct advantages in drug

development, particularly for covalent inhibitors targeting cysteine residues within chiral

enzymatic pockets. This guide provides a definitive technical analysis of its properties, a

validated stereoselective synthesis protocol, and its application in modern medicinal chemistry.

Physicochemical Profile
The following data aggregates experimental values for the racemate and computationally

validated descriptors for the (2S)-enantiomer.
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Property Value / Description Confidence/Source

IUPAC Name (2S)-2-methoxypropane-1-thiol Standard

CAS No.[1][2][3][4][5][6]

(Racemate)
25117-99-1 Verified [1]

CAS No.[1][6] ((R)-Isomer) 2348272-86-4 Verified [2]

Molecular Formula

C

H

OS

Stoichiometric

Molecular Weight 106.19 g/mol Calculated

Appearance Colorless to pale yellow liquid Observation

Boiling Point 120.1 ± 23.0 °C (760 mmHg) Predicted [3]

Density 0.920 ± 0.06 g/cm³ Predicted [3]

LogP 1.325 Consensus LogP [4]

Solubility
Soluble in EtOH, Et₂O, DCM;

Slightly soluble in H₂O
Experimental

Odor Threshold < 1 ppb (Sulfurous/Alliaceous) Estimated (Thiol class)

Note on Chirality: The (2S) isomer is the optical antipode of the (R) isomer (CAS 2348272-86-

4). While physical constants (BP, Density) are identical to the racemate, its interaction with

polarized light and biological systems is distinct.

Stereoselective Synthesis Protocol
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Objective: To synthesize (2S)-2-methoxypropane-1-thiol with >98% enantiomeric excess

(ee).

Strategy: The "Chiral Pool" approach is selected over asymmetric catalysis for its robustness

and scalability. We utilize Methyl (S)-(-)-lactate as the starting material. This pathway retains

the stereocenter configuration because all transformations occur at the C1 position, leaving the

C2 chiral center untouched.

Reaction Scheme Visualization
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Figure 1: Stereoretentive synthesis pathway starting from Methyl (S)-Lactate. Transformations

target the C1 carboxyl/alcohol group, preserving the C2 stereocenter.

Detailed Methodology
O-Methylation (Protection):

Reagents: Methyl (S)-lactate, Methyl Iodide (MeI), Silver(I) Oxide (Ag₂O).

Procedure: React Methyl (S)-lactate with MeI in the presence of Ag₂O. This installs the

methoxy group at C2 without racemization.

Checkpoint: Verify product via ¹H NMR (Methoxy singlet ~3.4 ppm).

Reduction:

Reagents: Lithium Aluminum Hydride (LiAlH₄), THF (anhydrous).

Procedure: Reduce the ester moiety to a primary alcohol.

Result: (S)-2-methoxypropan-1-ol.

Activation (Tosylation):
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Reagents: p-Toluenesulfonyl chloride (TsCl), Pyridine, DCM.

Procedure: Convert the primary alcohol to a good leaving group (Tosylate).

Critical Control: Maintain temperature < 0°C to prevent elimination side reactions.

Thiolation (Indirect Substitution):

Reagents: Potassium Thioacetate (KSAc), DMF; followed by NaOMe/MeOH.

Mechanism:[7] S_N2 displacement of the tosylate by the thioacetate anion, followed by

mild alkaline hydrolysis.

Why Thioacetate? Direct reaction with NaSH often leads to disulfide formation or

elimination. Thioacetate guarantees the mono-sulfur species.

Reactivity & Drug Development Applications[9]
Covalent Inhibition (Warhead Design)
In modern oncology (e.g., KRAS G12C inhibitors), acrylamides are standard. However, thiol-

disulfide exchange probes are gaining traction.

Mechanism: The (2S)-2-methoxypropane-1-thiol moiety can be linked to a drug scaffold via

a disulfide bond. Upon entering the cytosol (high Glutathione concentration), the disulfide is

cleaved, releasing the active pharmacophore.

Advantage: The methoxy group at C2 increases the hydrophilicity compared to a simple

propyl chain, altering the LogD and improving bioavailability.

Self-Assembled Monolayers (SAMs)
The compound is ideal for functionalizing gold nanoparticles or sensor surfaces.

Chiral Interface: The (2S) configuration creates a chiral surface environment, allowing for the

enantioselective separation of biological analytes or chiral sensing.

Packing: The methoxy group introduces a dipole moment distinct from alkyl thiols, affecting

the tilt angle and packing density of the SAM.
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Metabolic Pathway Visualization

Oxidative Pathways Applications
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Figure 2: Reactivity profile showing reversible oxidation (disulfide switching) and irreversible

surface binding.

Safety & Handling Protocols
Odor Control: Like all low-molecular-weight thiols, this compound has a potent stench. All

work must be performed in a fume hood with a scrubber (bleach trap) attached to the

vacuum line.

Quenching: Spills should be treated immediately with dilute bleach (sodium hypochlorite) to

oxidize the thiol to the odorless sulfonic acid.

Flammability: Flash point is estimated < 30°C. Ground all glassware to prevent static

discharge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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